Cas no 25594-37-0 (3-Methylpyrazine 1-oxide)

3-Methylpyrazine 1-oxide structure
3-Methylpyrazine 1-oxide structure
Product Name:3-Methylpyrazine 1-oxide
CAS No:25594-37-0
MF:C5H6N2O
MW:110.11394071579
CID:2189390
PubChem ID:573393
Update Time:2025-04-21

3-Methylpyrazine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Methylpyrazine 1-oxide
    • 3-methyl-pyrazine-1-oxide
    • DB-304831
    • pyrazine 1-oxide, 3-methyl-
    • Pyrazine, 2-methyl-, 4-oxide
    • 25594-37-0
    • SCHEMBL2629384
    • Inchi: 1S/C5H6N2O/c1-5-4-7(8)3-2-6-5/h2-4H,1H3
    • InChI Key: MLURVXFBKAKBIV-UHFFFAOYSA-N
    • SMILES: CC1N=CC=[N+]([O-])C=1

Computed Properties

  • Exact Mass: 110.048012819Da
  • Monoisotopic Mass: 110.048012819Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 38.4Ų
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.